Cas no 35641-51-1 (Butane,tris[5-(1,1-dimethylethyl)-4-hydroxy-2-methylphenyl]- (9CI))

• Product Name: Butane,tris[5-(1,1-dimethylethyl)-4-hydroxy-2-methylphenyl]- (9CI)
• CAS No: 35641-51-1
• MF: C₃₇H₅₂O₃
• MW: 544.806991577148
• CID: 314175
• PubChem ID: 3015792
• Update Time: 2025-04-19

Butane,tris[5-(1,1-dimethylethyl)-4-hydroxy-2-methylphenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butane,tris[5-(1,1-dimethylethyl)-4-hydroxy-2-methylphenyl]- (9CI)
• 4,4',4''-butane-1,1,1-triyltris(2-tert-butyl-5-methylphenol)
• 4,4',4''-(1,1,1-Butanetriyl)tris[5-methyl-2-(2-methyl-2-propanyl) phenol]
• Antioxidant CA
• tris-(2-methyl-4-hydroxy-5-tert-butylphenyl)butane
• DTXSID10189153
• Tris(5-tert-butyl-4-hydroxy-o-tolyl)butane
• EINECS 252-651-7
• NS00029893
• SCHEMBL225503
• 4-[1,1-bis(5-tert-butyl-4-hydroxy-2-methylphenyl)butyl]-2-tert-butyl-5-methylphenol
• 35641-51-1
• FCDMUZZVRLCTLQ-UHFFFAOYSA-N

• Inchi： 1S/C37H52O3/c1-14-15-37(25-19-28(34(5,6)7)31(38)16-22(25)2,26-20-29(35(8,9)10)32(39)17-23(26)3)27-21-30(36(11,12)13)33(40)18-24(27)4/h16-21,38-40H,14-15H2,1-13H3
• InChI Key： FCDMUZZVRLCTLQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(=CC=1C(C)(C)C)C(C1C(C)=CC(=C(C(C)(C)C)C=1)O)(C1C(C)=CC(=C(C(C)(C)C)C=1)O)CCC

Computed Properties

• Exact Mass: 544.39186
• Monoisotopic Mass: 544.392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 165
• XLogP3: 12
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Color/Form: White crystalline powder with minimal toxicity
• Density: 1.034
• Boiling Point: 608.3°C at 760 mmHg
• Flash Point: 232.8°C
• Refractive Index: 1.553
• PSA: 60.69
• LogP: 9.75560
• Solubility: Soluble in acetone \ ethanol \ ether \ ethyl acetate, soluble in methanol \ benzene \ toluene, slightly soluble in carbon tetrachloride \ petroleum ether, insoluble in water